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Compound of Interest

Compound Name: 4-Chloro-3-nitrophenylboronic acid

Cat. No.: B121859 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-3-nitrophenylboronic Acid

This guide provides a comprehensive overview of the safety, handling, and risk mitigation

strategies for 4-Chloro-3-nitrophenylboronic acid (CAS No. 151169-67-4). It is intended for

researchers, scientists, and drug development professionals who utilize this versatile reagent in

organic synthesis and medicinal chemistry. By synthesizing information from authoritative

safety data sheets and the broader scientific literature on boronic acids, this document aims to

foster a culture of safety and informed practice in the laboratory.

Compound Identification and Scientific Context
4-Chloro-3-nitrophenylboronic acid is a substituted arylboronic acid that serves as a critical

building block in modern synthetic chemistry.[1] Its utility is most prominent in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions, a cornerstone for the formation of carbon-

carbon bonds in the synthesis of complex organic molecules.[1] This reactivity makes it an

invaluable intermediate in the development of novel pharmaceuticals, particularly in the field of

oncology.[1]

Boronic acids, as a class, are Lewis acids due to the electron-deficient boron atom, a property

that dictates their reactivity and their utility in forming reversible covalent bonds with diols.[2][3]

This characteristic is not only central to their synthetic applications but also to their growing use

in chemical biology for sensors and molecular recognition.[2][4] While generally considered to

have low toxicity, the specific substituents on the phenyl ring significantly influence the hazard

profile of each derivative.[2][4]
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Table 1: Chemical and Physical Properties

Property Value Source

Chemical Name
(4-Chloro-3-
nitrophenyl)boronic acid

[5]

Synonyms
4-Chloro-3-

nitrobenzeneboronic acid
[1][6][7]

CAS Number 151169-67-4 [1][6][7]

Molecular Formula C₆H₅BClNO₄ [1][5]

Molecular Weight 201.37 g/mol [1]

Appearance
White to light yellow crystalline

powder
[1]

| Melting Point | 275 °C (decomposes) |[1][7] |

Hazard Identification and GHS Classification
While some suppliers may not classify this specific compound as hazardous under standard

GHS regulations, related structures with similar functional groups (chloro, nitro, boronic acid)

are often categorized as irritants.[8] A conservative approach, treating the compound with due

caution based on the hazards of analogous materials, is scientifically prudent. For instance,

compounds like 4-chloro-3-nitrobenzoic acid are classified as causing skin, eye, and respiratory

irritation.[9][10][11] Therefore, a thorough risk assessment is mandatory before use.

Potential Hazards (based on analogous compounds):

Skin Irritation: May cause irritation upon contact.[10][12]

Eye Irritation: May cause serious eye irritation.[10][12]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[9][10]

Harmful if Swallowed: May be harmful if ingested.[9]
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The following GHS pictograms and statements are recommended as a precautionary measure:

Table 2: Precautionary GHS Classification

Pictogram ! (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[12] H319: Causes

serious eye irritation.[12] H335: May cause

respiratory irritation.[9][11]

| Precautionary Statements | P261: Avoid breathing dust.[9][11] P280: Wear protective

gloves/eye protection/face protection.[9][12] P302+P352: IF ON SKIN: Wash with plenty of

water.[7] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[9] P362+P364: Take off

contaminated clothing and wash it before reuse.[7] |

Proactive Risk Assessment Workflow
A self-validating safety protocol begins with a comprehensive risk assessment. This is not a

one-time event but a dynamic process that must be revisited for any significant change in

experimental scale or procedure. The goal is to identify potential exposure scenarios and

implement robust control measures.
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Phase 1: Planning & Information Gathering

Phase 2: Hazard & Exposure Assessment

Phase 3: Control & Mitigation

Phase 4: Review & Refine

Identify Compound
(4-Chloro-3-nitrophenylboronic acid)

Review SDS & Literature
(Hazards, Reactivity)

Analyze Experimental Protocol
(Scale, Duration, Equipment)

Identify Potential Hazards
(Irritation, Inhalation)

Evaluate Exposure Routes
(Dermal, Inhalation, Ingestion)

Assess Likelihood &
Severity of Harm

Implement Engineering Controls
(Fume Hood)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Establish Safe Work Practices
(SOPs, Hygiene)

Monitor Effectiveness
of Controls

Document Assessment
& Training

Review & Update
(Annually or with process changes)

Re-evaluate

Click to download full resolution via product page

Caption: Workflow for conducting a laboratory risk assessment.
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Experimental Protocols: Safe Handling, Storage,
and Use
Adherence to strict protocols is essential for mitigating the risks associated with handling 4-
Chloro-3-nitrophenylboronic acid.

Engineering Controls & Personal Protective Equipment
(PPE)
The primary line of defense is to minimize exposure through engineering controls. All

manipulations of the solid compound or its solutions should be performed in a certified

chemical fume hood to prevent inhalation of dust or vapors.[11]

The selection of PPE must be based on the risk assessment. The following diagram provides a

decision-making framework.

Handling Solid

Handling SolutionTask Involving
4-Chloro-3-nitrophenylboronic acid

Weighing / Transferring
Solid Powder

Preparing / Using
Solutions

Risk of Dust
Inhalation?

Risk of Splash?

No

Use Respirator
(e.g., N95)

if fume hood is unavailable
or for large spills

Yes

Add:
Chemical Safety Goggles

(ANSI Z87.1 / EN166)

Low/Moderate

Add:
Face Shield

(in addition to goggles)

High

Mandatory Base PPE:
- Nitrile Gloves

- Lab Coat

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Step-by-Step Handling Protocol
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Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary equipment or chemicals.

Don PPE: Put on all required PPE as determined by your risk assessment (lab coat, nitrile

gloves, and chemical safety goggles at a minimum).

Weighing and Transfer: Conduct all weighing and transfer operations on a disposable

weighing paper or in a tared container within the fume hood. Minimize the generation of dust

by handling the material gently.

Dissolution: When preparing solutions, add the solid slowly to the solvent to avoid splashing.

Post-Handling: After use, securely close the container.

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

(e.g., 70% ethanol) and dispose of the wipe as contaminated waste.

Doff PPE: Remove gloves using the proper technique to avoid skin contamination and wash

hands thoroughly with soap and water.[11][13]

Storage Requirements
Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[14]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.

[13] A storage temperature at room temperature is generally acceptable.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[14]

Emergency Response Protocols
Rapid and correct response during an emergency is critical. All laboratory personnel must be

familiar with the location and use of safety showers and eyewash stations.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes,
occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Seek immediate medical
attention.

[8][15][16]

Skin Contact

Immediately wash skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

[8][15][16]

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[8][15][16]

| Ingestion | Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |[8][16] |

Accidental Release Measures
Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE, sweep up or vacuum the spilled solid material. Avoid

generating dust. Place the material into a suitable, labeled container for disposal.
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Clean: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor or safety officer.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[17]

Hazards from Combustion: Thermal decomposition may produce toxic and irritating fumes,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen chloride gas, and boron

oxides.[14][18]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[14][18]

Stability, Reactivity, and Disposal
Reactivity: The compound is generally stable under normal storage conditions.[12]

Conditions to Avoid: Avoid moisture, dust formation, and exposure to incompatible materials.

[14]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14]

Hazardous Decomposition Products: As noted, combustion can release hazardous gases.

[14][18]

Disposal: All waste material containing 4-Chloro-3-nitrophenylboronic acid must be

treated as hazardous chemical waste. Dispose of it in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.[18] Surplus and non-recyclable

solutions should be handled by a licensed disposal company.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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